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molecular formula C14H15NO B103806 N-Benzyl-4-methoxyaniline CAS No. 17377-95-6

N-Benzyl-4-methoxyaniline

Cat. No. B103806
CAS RN: 17377-95-6
M. Wt: 213.27 g/mol
InChI Key: LIJJGMDKVVOEFT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06867298B2

Procedure details

The general procedure under argon was followed using copper(I) iodide (10 mg, 0.05 mmol), K3PO4 (425 mg, 2.00 mmol), benzylamine (131 μL, 1.20 mmol), 4-iodoanisole (234 mg 1.00 mmol), ethylene glycol (111 μL, 2.00 mmol) and 2-propanol (1.0 mL). Column chromatography using a solvent mixture (hexane/ethyl acetate=10/1, Rf=0.4) afforded N-benzyl-4-methoxyaniline (192 mg, 90% isolated yield) as light yellow solid. The spectral data (1H NMR) matched with the literature references and GC analysis indicated >95% purity.
Name
K3PO4
Quantity
425 mg
Type
reactant
Reaction Step One
Name
benzylamine
Quantity
131 μL
Type
reactant
Reaction Step Two
Name
4-iodoanisole
Quantity
234 mg
Type
reactant
Reaction Step Three
Name
ethylene glycol
Quantity
111 μL
Type
reactant
Reaction Step Four
Name
copper(I) iodide
Quantity
10 mg
Type
catalyst
Reaction Step Five
Name
hexane ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Six
Name
2-propanol
Quantity
1 mL
Type
solvent
Reaction Step Seven
Name
N-benzyl-4-methoxyaniline
Yield
90%

Identifiers

REACTION_CXSMILES
[O-]P([O-])([O-])=O.[K+].[K+].[K+].[CH2:9]([NH2:16])[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1.I[C:18]1[CH:23]=[CH:22][C:21]([O:24][CH3:25])=[CH:20][CH:19]=1.C(O)CO>[Cu]I.CCCCCC.C(OCC)(=O)C.CC(O)C>[CH2:9]([NH:16][C:18]1[CH:23]=[CH:22][C:21]([O:24][CH3:25])=[CH:20][CH:19]=1)[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][CH:11]=1 |f:0.1.2.3,8.9|

Inputs

Step One
Name
K3PO4
Quantity
425 mg
Type
reactant
Smiles
[O-]P(=O)([O-])[O-].[K+].[K+].[K+]
Step Two
Name
benzylamine
Quantity
131 μL
Type
reactant
Smiles
C(C1=CC=CC=C1)N
Step Three
Name
4-iodoanisole
Quantity
234 mg
Type
reactant
Smiles
IC1=CC=C(C=C1)OC
Step Four
Name
ethylene glycol
Quantity
111 μL
Type
reactant
Smiles
C(CO)O
Step Five
Name
copper(I) iodide
Quantity
10 mg
Type
catalyst
Smiles
[Cu]I
Step Six
Name
hexane ethyl acetate
Quantity
0 (± 1) mol
Type
solvent
Smiles
CCCCCC.C(C)(=O)OCC
Step Seven
Name
2-propanol
Quantity
1 mL
Type
solvent
Smiles
CC(C)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
N-benzyl-4-methoxyaniline
Type
product
Smiles
C(C1=CC=CC=C1)NC1=CC=C(C=C1)OC
Measurements
Type Value Analysis
AMOUNT: MASS 192 mg
YIELD: PERCENTYIELD 90%
YIELD: CALCULATEDPERCENTYIELD 90%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.